Cas no 1869342-95-9 (2-amino-5-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpentanamide)

• Product Name: 2-amino-5-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpentanamide
• CAS No: 1869342-95-9
• MF: C₉H₁₄I₂N₄O
• MW: 448.042605876923
• CID: 5799710
• PubChem ID: 165494937
• Update Time: 2025-05-26

2-amino-5-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpentanamide
• 1869342-95-9
• EN300-1140252

• Inchi： 1S/C9H14I2N4O/c1-9(13,8(12)16)3-2-4-15-5-14-6(10)7(15)11/h5H,2-4,13H2,1H3,(H2,12,16)
• InChI Key： NJQQMTFRZCRXIC-UHFFFAOYSA-N
• SMILES： IC1=C(N=CN1CCCC(C(N)=O)(C)N)I

Computed Properties

• Exact Mass: 447.92571g/mol
• Monoisotopic Mass: 447.92571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 86.9Ų

Additional information on 2-amino-5-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpentanamide

Research Briefing on 2-amino-5-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpentanamide (CAS: 1869342-95-9)

The compound 2-amino-5-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpentanamide (CAS: 1869342-95-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of 2-amino-5-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpentanamide as a promising scaffold for the development of novel antimicrobial and anticancer agents. The presence of diiodo-imidazole and amino-pentanamide moieties in its structure contributes to its ability to interact with biological targets, such as enzymes and receptors, with high specificity. Researchers have employed advanced synthetic techniques, including solid-phase peptide synthesis and palladium-catalyzed cross-coupling reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 2-amino-5-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpentanamide exhibits potent inhibitory activity against a range of bacterial and fungal pathogens. Notably, its efficacy against drug-resistant strains, such as methicillin-resistant Staphylococcus aureus (MRSA) and Candida auris, has been a focal point of recent investigations. Mechanistic studies suggest that the compound disrupts cell wall biosynthesis and interferes with essential metabolic pathways in microbial cells.

Beyond its antimicrobial properties, preliminary data indicate that this compound may also possess anticancer activity. Research conducted on various cancer cell lines, including breast, lung, and colon cancer, has shown that 2-amino-5-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpentanamide induces apoptosis and inhibits cell proliferation. These effects are believed to be mediated through the modulation of key signaling pathways, such as the PI3K/AKT and MAPK cascades. However, further studies are required to elucidate the exact molecular targets and optimize the compound's selectivity and potency.

Despite its promising biological activity, challenges remain in the development of 2-amino-5-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpentanamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through structural modifications and formulation strategies. Recent advancements in prodrug design and nanoparticle-based delivery systems offer potential solutions to these challenges.

In conclusion, 2-amino-5-(4,5-diiodo-1H-imidazol-1-yl)-2-methylpentanamide represents a versatile and potent compound with broad applications in antimicrobial and anticancer therapy. Ongoing research efforts aim to refine its pharmacological profile and translate these findings into clinical applications. The compound's unique chemical structure and biological activity make it a valuable candidate for further investigation in the field of medicinal chemistry.